Cas no 68938-62-5 (1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate))

• Product Name: 1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate)
• CAS No: 68938-62-5
• MF: C₁₆H₁₈O₅S
• MW: 322.376123905182
• CID: 513662
• PubChem ID: 111460
• Update Time: 2025-04-19

1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate)
• 2-hydroxy-3-phenoxypropyl p-toluenesulphonate
• 2-hydroxy-3-phenoxypropyl 4-methylbenzenesulfonate
• 4-Methylbenzenesulfonic acid, 3-phenoxypropyleneglycol ester
• 68938-62-5
• NS00063443
• DTXSID40887599
• EINECS 273-134-2
• 1,2-Propanediol, 3-phenoxy-, 1-(4-methylbenzenesulfonate)

• Inchi： 1S/C16H18O5S/c1-13-7-9-16(10-8-13)22(18,19)21-12-14(17)11-20-15-5-3-2-4-6-15/h2-10,14,17H,11-12H2,1H3
• InChI Key： ZJLFIBYTDJXIKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(COC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 322.08754
• Monoisotopic Mass: 322.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 518.8°C at 760 mmHg
• Flash Point: 267.6°C
• Refractive Index: 1.576
• PSA: 72.83